Cas no 1805242-17-4 (3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid
• CAS No: 1805242-17-4
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862061
• Update Time: 2025-06-23

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-8(10)5(2-7(14)15)6(3-13-4)9(11)12/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： HVSYANRKONLVNF-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid

Introduction to 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No. 1805242-17-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid, identified by its CAS number 1805242-17-4, is a structurally unique pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacophoric features. The compound's molecular framework integrates several key functional groups, including a bromo substituent, a difluoromethyl moiety, and an acetic acid side chain, which collectively contribute to its remarkable biological activity and synthetic utility.

The bromo group at the 3-position of the pyridine ring serves as a versatile handle for further chemical modification, enabling the construction of complex heterocyclic scaffolds through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings. This reactivity has been exploited in the synthesis of novel drug candidates targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative disorders. Recent studies have demonstrated that pyridine derivatives bearing halogenated substituents exhibit enhanced binding affinity to biological targets due to their ability to engage hydrophobic pockets and form critical halogen bonds with protein residues.

The difluoromethyl group at the 5-position is another critical feature of this compound, contributing to its pharmacological profile by modulating metabolic stability and electronic properties. Difluoromethylation is a well-established strategy in drug design to improve lipophilicity, reduce metabolic clearance, and enhance binding interactions with enzymes or receptors. In particular, the electron-withdrawing nature of the difluoromethyl group can fine-tune the electronic distribution of the pyridine ring, influencing its interaction with biological targets. Emerging research suggests that compounds incorporating this moiety may exhibit improved pharmacokinetic properties compared to their unsubstituted counterparts.

The presence of an acetic acid side chain at the 4-position introduces a carboxylic acid functionality, which can be further functionalized into esters, amides, or other bioisosteric groups to enhance solubility or target specificity. This structural flexibility has been leveraged in the development of prodrugs and peptidomimetics, where the acetic acid moiety serves as a linker or anchor point for conjugation with other pharmacophores. Notably, carboxylic acid derivatives are widely used in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets, thereby increasing binding affinity and selectivity.

Recent advances in computational chemistry and structure-based drug design have highlighted the potential of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid as a key intermediate in the discovery of novel therapeutics. Molecular docking studies have revealed that this compound can interact with a variety of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. For instance, modifications of this scaffold have led to the identification of potent inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, derivatives of this compound have shown promise in modulating inflammatory pathways by interacting with transcription factors such as NF-κB.

The synthetic accessibility of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid further enhances its appeal as a building block in medicinal chemistry. The compound can be readily synthesized via multi-step procedures starting from commercially available pyridine precursors, employing well-established methods such as halogenation, fluorination, and acylation reactions. The efficiency and scalability of these synthetic routes have made it possible to produce large quantities of material for both academic research and industrial applications.

In conclusion,3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-acetic acid (CAS No. 1805242-17-4) represents a valuable scaffold for the development of novel bioactive molecules. Its unique combination of functional groups—bromo, difluoromethyl, and acetic acid—provides numerous opportunities for structural diversification and optimization. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation therapeutics.